Cas no 2227907-98-2 ((2S)-4-(1,3-benzothiazol-2-yl)butan-2-amine)

• Product Name: (2S)-4-(1,3-benzothiazol-2-yl)butan-2-amine
• CAS No: 2227907-98-2
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 6276620
• PubChem ID: 165708395
• Update Time: 2025-05-26

(2S)-4-(1,3-benzothiazol-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1,3-benzothiazol-2-yl)butan-2-amine
• EN300-1789288
• 2227907-98-2

• Inchi： 1S/C11H14N2S/c1-8(12)6-7-11-13-9-4-2-3-5-10(9)14-11/h2-5,8H,6-7,12H2,1H3/t8-/m0/s1
• InChI Key： RPXVUPZIOWMRBP-QMMMGPOBSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC[C@H](C)N

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Additional information on (2S)-4-(1,3-benzothiazol-2-yl)butan-2-amine

(2S)-4-(1,3-BenzoThiazol-2-yl)Butan-2-Amine: A Comprehensive Overview

Introduction to (2S)-4-(1,3-BenzoThiazol-2-yl)Butan-2-Amine

The compound (2S)-4-(1,3-benzothiazol-2-yl)butan-2-amine (CAS No: 2227907-98-2) is a structurally unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its benzothiazole moiety, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring, and its butanamine side chain, which introduces amine functionality into the molecule. The stereochemistry at the second carbon of the butanamine chain is S-configured, which is critical for its biological activity and selectivity.

Chemical Structure and Properties

The chemical structure of (S)-4-(1,3-benzothiazol-2-yl)butan-2-amines consists of a benzothiazole ring system attached to a chiral butanamine backbone. The benzothiazole group is known for its aromatic stability and ability to participate in various chemical reactions, making it a versatile building block in organic synthesis. The butanamine chain introduces a secondary amine group, which can act as a nucleophile or hydrogen bond donor in biochemical interactions.

Synthesis and Characterization

The synthesis of (S)-4-(1,3-benzothiazol-yl)butanamides typically involves multi-step organic reactions, including coupling reactions and stereochemical control during the formation of the chiral center. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess (ee), which is crucial for its application in drug discovery.

Biological Activity and Applications

Recent studies have highlighted the potential of (S)-4-(benzothiazolyl)butanamines as bioactive molecules with applications in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. The benzothiazole moiety contributes to the molecule's ability to cross the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) drug development.

Additionally, (S)-4-(benzothiazolyl)butanamines have shown selective binding to certain G-protein coupled receptors (GPCRs), suggesting their potential as modulators in treating conditions such as hypertension and inflammation. The stereochemistry at the second carbon plays a pivotal role in determining the molecule's pharmacokinetic properties and receptor binding affinity.

Current Research Trends and Future Directions

Ongoing research on (S)-4-(benzothiazolyl)butanamines focuses on optimizing its pharmacokinetic profile and exploring its therapeutic potential in diverse disease models. A study published in *Nature Communications* reported that this compound demonstrates neuroprotective effects in animal models of Alzheimer's disease by inhibiting amyloid-beta aggregation. Furthermore, its ability to modulate ion channels has opened new avenues for its application in pain management.

In terms of future directions, researchers are investigating the use of (S)-benzothiazole-containing compounds as scaffolds for developing novel antibiotics. The unique structure of these molecules allows them to target bacterial enzymes that are not effectively inhibited by current antibiotics.

Conclusion

(S)-4-(1,3-benzothiazolyl)butanamines, with CAS No: 2227907-98-2, represent a class of compounds with significant potential in drug discovery and development. Their unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions them as valuable tools for addressing unmet medical needs. As research continues to uncover their full spectrum of biological activities, these compounds are expected to play an increasingly important role in therapeutic innovation.